Cas no 65151-58-8 (3,4-Dimethyl-5-nitrophenol)

• Product Name: 3,4-Dimethyl-5-nitrophenol
• CAS No: 65151-58-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD09880018
• CID: 501402
• PubChem ID: 24729467
• Update Time: 2025-04-19

3,4-Dimethyl-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-nitrophenol
• 3,5-DINITRO-1,2-XYLENE
• Phenol,3,4-dimethyl-5-nitro-
• 3-Nitro-5-hydroxy-1,2-dimethyl-benzol
• 5-Hydroxy-3-nitro-1,2-xylene
• AK117545
• KB-234062
• QC-10800
• 5-Nitro-3,4-xylenol
• DTXSID60646802
• AMY31653
• AKOS006311414
• Phenol, 3,4-dimethyl-5-nitro-
• SCHEMBL11037452
• CS-0319641
• 65151-58-8
• DB-394164

• MDL： MFCD09880018
• Inchi： 1S/C8H9NO3/c1-5-3-7(10)4-8(6(5)2)9(11)12/h3-4,10H,1-2H3
• InChI Key： HKQSKINMCHAPPJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C(C)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 111-112 ºC
• Solubility: Very slightly soluble (0.69 g/l) (25 º C),
• PSA: 63.37